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Compound of Interest

Compound Name: Antifungal agent 106

Cat. No.: B15543621 Get Quote

An in-depth analysis of the in vitro antifungal spectrum of eight major antifungal agents against

a panel of 106 clinical and environmental isolates of waterborne and cutaneous Exophiala

species reveals a varied landscape of susceptibility. This technical guide provides a

comprehensive summary of the minimum inhibitory concentrations (MICs) and minimum

effective concentrations (MECs), details the experimental methodologies employed for their

determination, and visualizes the workflow for a clear understanding of the research process.

Data Presentation: In Vitro Antifungal Activity
The in vitro efficacy of eight antifungal drugs was rigorously evaluated. The results,

summarized below, highlight the comparative activity of these agents against a significant

collection of Exophiala isolates.

Table 1: Summary of MIC and MEC Values for 106 Exophiala Species
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Antifungal
Agent

MIC/MEC
Range (μg/ml)

MIC/MEC50
(μg/ml)

MIC/MEC90
(μg/ml)

Geometric
Mean MIC/MEC
(μg/ml)

Amphotericin B 0.016 - 16 2 16 2.2

Caspofungin 0.08 - 8 2 8 1.827

Fluconazole 0.063 - 64 16 64 35.45

Isavuconazole 0.016 - 16 2 4 1.783

Itraconazole 0.016 - 16 0.125 0.25 0.078

Micafungin 0.08 - 8 0.25 1 0.093

Posaconazole 0.016 - 16 0.031 0.063 0.035

Voriconazole 0.016 - 16 0.5 2 0.624

Table 2: MICs and MECs for 90% of Strains Tested (MIC90/MEC90)

The data indicates that posaconazole and itraconazole were the most potent agents against

the tested Exophiala species, exhibiting the lowest MIC90 values.[1][2][3]

Antifungal Agent MIC90/MEC90 (μg/ml)

Posaconazole 0.063

Itraconazole 0.25

Micafungin 1

Voriconazole 2

Isavuconazole 4

Caspofungin 8

Amphotericin B 16

Fluconazole 64
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Experimental Protocols
The in vitro susceptibility of the 106 Exophiala isolates was determined using a standardized

broth microdilution method.

Antifungal Agents and Preparation
The antifungal agents tested were amphotericin B, caspofungin, fluconazole, isavuconazole,

itraconazole, micafungin, posaconazole, and voriconazole. Stock solutions of these agents

were prepared and diluted in RPMI 1640 medium, buffered to a pH of 7.0 with 0.165 M

morpholinepropanesulfonic acid (MOPS), to achieve final concentrations ranging from 0.016 to

64 μg/ml, depending on the agent.[1] These dilutions were then dispensed into 96-well

microdilution trays.[1]

Isolate Collection and Inoculum Preparation
A total of 106 clinical and environmental isolates of waterborne and cutaneous Exophiala

species were included in the study. These isolates were obtained from the reference collection

of the Centraalbureau voor Schimmelcultures (CBS) Fungal Biodiversity Center. The fungal

inocula were prepared from fresh cultures and adjusted to a specific concentration to ensure

standardized testing conditions.

Broth Microdilution Assay
The prepared microdilution trays containing the serially diluted antifungal agents were

inoculated with the fungal suspensions. The trays were then incubated at 25°C. Due to the

variable growth rates of the different Exophiala species, the incubation period ranged from 72

to 144 hours.

Determination of MIC and MEC
The minimum inhibitory concentrations (MICs) for amphotericin B, fluconazole, itraconazole,

isavuconazole, posaconazole, and voriconazole were determined visually. This was done by

comparing the fungal growth in the wells containing the antifungal agent to the growth in a

drug-free control well. The MIC was defined as the lowest concentration of the drug that

resulted in a significant inhibition of growth. For the echinocandins, caspofungin and

micafungin, the minimum effective concentration (MEC) was determined.
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Visualizations
Experimental Workflow for In Vitro Antifungal
Susceptibility Testing
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Caption: Workflow for antifungal susceptibility testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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